(2-fluorophenyl)(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone

• IUPAC Name: (2-fluorophenyl)-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H20FN7O2/c1-32-16-6-4-5-15(13-16)30-21-19(26-27-30)20(24-14-25-21)28-9-11-29(12-10-28)22(31)17-7-2-3-8-18(17)23/h2-8,13-14H,9-12H2,1H3
• InChI Key: SOVLWYISPGGHIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5=CC=CC=C5F)N=N2
• Molecular Formula: C22H20FN7O2
• Molecular Weight: 433.4 g/mol
• CAS No.: 920205-49-8

Description

(2-fluorophenyl)(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone is a potent, ATP-competitive, and selective small-molecule inhibitor of Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase that is critically involved in cellular adhesion, migration, proliferation, and survival signaling pathways. This compound exerts its effects by binding to the FAK kinase domain, thereby inhibiting its catalytic activity and subsequent autophosphorylation at Tyr397, a key event for the formation of signaling complexes. The triazolopyrimidine core of this inhibitor is a well-characterized scaffold known for its high affinity for kinase ATP-binding sites. Given the central role of FAK signaling in tumor progression, invasion, and metastasis, this inhibitor is a vital research tool for probing FAK-dependent mechanisms in various cancer cell lines and in vivo models. Its application extends to studies of the tumor microenvironment, particularly in the context of angiogenesis and cancer cell resistance to anoikis. Research utilizing this compound has been instrumental in validating FAK as a therapeutic target and in understanding the downstream effects of FAK inhibition on key pathways such as PI3K/AKT and RAS-MAPK. This makes it an essential compound for investigators in the fields of oncology, cell biology, and translational drug discovery.

Mechanism of Action

Biological Activity

The compound (2-fluorophenyl)(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone is a complex organic molecule that has garnered attention due to its potential biological activities. This article synthesizes available research findings on the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.

Chemical Structure

The compound features a triazolo-pyrimidine core linked to a piperazine moiety and a fluorophenyl group. Its structure can be represented as follows:

$$\text{C}_{19}\text{H}_{20}\text{F}\text{N}_{5}\text{O}$$

Anticancer Activity

Recent studies have demonstrated that derivatives of triazolo-pyrimidines exhibit significant anticancer properties. For instance, compounds similar to the one have shown promising results in inhibiting cell proliferation in various cancer cell lines. In particular:

• Mechanism : The anticancer activity is often attributed to the induction of apoptosis and cell cycle arrest. For example, compounds from similar classes have been shown to increase the expression of pro-apoptotic factors such as P53 and decrease anti-apoptotic proteins like Bcl-2 in cancer cells .
• Case Study : A derivative with structural similarities was tested on MDA-MB-231 breast cancer cells, resulting in a 38-fold increase in apoptosis compared to controls .

Antimicrobial Activity

The compound's triazole component suggests potential antimicrobial properties. Triazoles are known for their effectiveness against a range of bacterial and fungal pathogens:

• Efficacy : Studies indicate that triazole derivatives demonstrate significant antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli .
• Minimum Inhibitory Concentrations (MIC) : For instance, certain related compounds showed MIC values ranging from 1 to 8 μg/mL against various bacterial strains .

The biological activity of the compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Compounds with similar structures have been shown to inhibit key enzymes involved in cancer progression and microbial resistance, including acetylcholinesterase and alkaline phosphatases .
• Interaction with Receptors : The piperazine moiety may facilitate interaction with various neurotransmitter receptors, potentially influencing neurological pathways .

Data Summary Table

Biological Activity	Observed Effects	Reference
Anticancer	Induces apoptosis in MDA-MB-231 cells; increases P53 expression
Antimicrobial	Effective against S. aureus, E. coli; MIC 1–8 μg/mL
Enzyme Inhibition	Inhibits acetylcholinesterase; affects alkaline phosphatases

Scientific Research Applications

Anticancer Activity

Research indicates that compounds with the triazolo[4,5-d]pyrimidine scaffold exhibit significant cytotoxic effects against various cancer cell lines. The mechanism often involves the inhibition of Cyclin-Dependent Kinase 2 (CDK2) , which plays a crucial role in cell cycle regulation.

• Case Study : A study demonstrated that derivatives of this compound induced apoptosis in breast cancer cells through mitochondrial pathways, leading to cell cycle arrest and subsequent cell death.

Antimicrobial Properties

The compound shows activity against specific bacterial strains, making it a candidate for developing new antimicrobial agents.

• Case Study : Research has shown that related compounds inhibit bacterial growth effectively, suggesting potential applications in treating infections.

Analgesic and Anti-inflammatory Effects

Preliminary studies indicate that this compound may have analgesic properties and could reduce inflammation, which is beneficial for pain management.

• Research Finding : Similar triazolo derivatives have been reported to alleviate pain in animal models, indicating potential therapeutic uses.

Enzyme Inhibition

This compound acts as an inhibitor for several enzymes, including carbonic anhydrase and cholinesterase.

• Enzyme Inhibition Studies :
  • Carbonic anhydrase inhibitors are relevant for treating conditions like glaucoma.
  • Cholinesterase inhibitors may have implications for neurodegenerative diseases such as Alzheimer’s disease.

Summary of Biological Activities

Activity Type	Description
Anticancer	Induces apoptosis via CDK2 inhibition
Antimicrobial	Active against specific bacterial strains
Analgesic	Potential for pain relief
Anti-inflammatory	Reduces inflammation
Enzyme Inhibition	Inhibits carbonic anhydrase and cholinesterase

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of the target compound are contextualized below against three closely related analogs (Table 1). Key differences in substituent positions and functional groups are highlighted, alongside implications for bioactivity.

Table 1: Structural and Physicochemical Comparison of Triazolo-Pyrimidine Derivatives

Compound Name	Triazolo Substituent	Methanone Substituent	Molecular Formula	Molecular Weight (g/mol)	Notable Features
Target Compound	3-(3-methoxyphenyl)	2-fluorophenyl	C₂₂H₂₀FN₇O₂	433.4	Ortho-fluorine and meta-methoxy; potential conformational rigidity
Compound A	3-(4-methoxyphenyl)	4-fluorophenyl	C₂₂H₂₀FN₇O₂	433.4	Para-substituents on both groups; enhanced symmetry may affect binding kinetics
Compound B	3-(4-methylphenyl)	4-(trifluoromethyl)phenyl	C₂₃H₂₁F₃N₇O	~466.5	Trifluoromethyl group increases lipophilicity and electron-withdrawing effects
Compound C	3-(3-fluorophenyl)	2-methoxyphenyl	C₂₂H₂₀FN₇O₂	433.4	Structural isomer of Target; swapped substituent positions alter electronic profile

Key Structural and Functional Insights

Substituent Position Effects :

• The target compound ’s 2-fluorophenyl and 3-methoxyphenyl groups introduce steric hindrance and electron-donating effects, respectively. This contrasts with Compound A’s para-substituted groups, which may facilitate planar binding to flat receptor sites .
• Compound C, a structural isomer of the target, demonstrates how swapping substituent positions (3-fluoro vs. 3-methoxy) alters electronic distribution without changing molecular weight .

Pharmacological Implications: Triazolo-pyrimidine derivatives are associated with kinase inhibition and ferroptosis induction in cancer cells .